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Compound of Interest

Compound Name: Quinoxaline-6-carboxylic acid

Cat. No.: B030817

Quinoxaline-6-carboxylic acid, a pivotal heterocyclic compound, stands as a cornerstone in
the edifice of modern medicinal chemistry and materials science. Its unique structural motif, a
fusion of benzene and pyrazine rings, imparts a versatile reactivity and a predisposition for
biological activity that has captured the attention of researchers globally. This guide provides an
in-depth exploration of Quinoxaline-6-carboxylic acid, from its fundamental properties to its
synthesis and diverse applications, offering a technical resource for scientists and
professionals in drug discovery and development.

Core Properties and Identification

Quinoxaline-6-carboxylic acid is identified by the CAS Number 6925-00-4.[1][2][3][4][5][6][7]
Its molecular framework and key physicochemical properties are summarized below, providing
a foundational understanding of this important molecule.
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Property Value Source(s)
Molecular Formula CoHsN202 (1121141071
Molecular Weight 174.16 g/mol [L1213141e1e1 7181

White to off-white or light
Appearance brown to dark brown crystalline  [2][8]

powder/solid

Melting Point 224-229 °C (decomposes) [41161[8]

Sparingly soluble in water;

Solubility slightly soluble in DMSO and [2][8]
Methanol
pKa 3.22 £ 0.30 (Predicted) [8]

Synthesis of Quinoxaline-6-carboxylic Acid: A Step-
by-Step Protocol

The synthesis of the quinoxaline scaffold is most classically achieved through the condensation
of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[9][10] This fundamental reaction
provides a reliable and efficient route to this class of heterocycles. Below is a detailed protocol
for the synthesis of Quinoxaline-6-carboxylic acid.

Rationale for Experimental Choices

The selection of 3,4-diaminobenzoic acid as the starting material is strategic, as it possesses
the requisite ortho-diamine functionality for quinoxaline ring formation and the carboxylic acid
group at the desired position on the benzene ring. Glyoxal is used as the 1,2-dicarbonyl
component. The reaction is typically acid-catalyzed to facilitate the condensation and
subsequent cyclization. A mixed solvent system of ethanol and acetic acid provides a suitable
medium for the reaction, ensuring solubility of the reactants while the acetic acid also serves as
a catalyst.[8]

Experimental Protocol
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3,4-diaminobenzoic acid in a mixture of ethanol and acetic acid.

» Addition of Glyoxal: To the stirred solution, add an aqueous solution of glyoxal (40% in water)
dropwise at room temperature.

» Reaction Conditions: Heat the reaction mixture to 75 °C and maintain this temperature with
continuous stirring.[8] The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

e Work-up and Isolation: Upon completion of the reaction, cool the resulting suspension to 5
°C.[8] The precipitated product, Quinoxaline-6-carboxylic acid, is collected by filtration.

 Purification: Wash the collected solid with cold ethanol to remove any unreacted starting
materials and impurities.[8]

e Drying: Dry the purified product under vacuum at 50 °C to yield the final Quinoxaline-6-
carboxylic acid.[8]

Synthesis Pathway Visualization

The following diagram illustrates the condensation reaction for the synthesis of Quinoxaline-6-
carboxylic acid.
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Caption: Synthesis of Quinoxaline-6-carboxylic acid.

Applications in Drug Discovery and Materials
Science

The quinoxaline nucleus is a privileged scaffold in medicinal chemistry, with derivatives
exhibiting a broad spectrum of biological activities.[1][4][11][12][13][14] Quinoxaline-6-
carboxylic acid serves as a key intermediate in the synthesis of these pharmacologically
active molecules.

Anticancer Agents

Quinoxaline derivatives have been extensively investigated for their anticancer properties.[4]
[15] They have been shown to act as inhibitors of various kinases, which are crucial in cancer
cell signaling pathways. For instance, derivatives of Quinoxaline-6-carboxylic acid have been
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explored as tubulin polymerization inhibitors, a mechanism central to the action of many
successful chemotherapy drugs.[3][4]

Antimicrobial and Antiviral Applications

The versatility of the quinoxaline ring system extends to its efficacy against microbial and viral
pathogens.[12] Quinoxaline-6-carboxylic acid can be derivatized to produce compounds with
significant antibacterial and antifungal activities.[16] Furthermore, certain quinoxaline
derivatives have demonstrated potent antiviral effects, including activity against herpes simplex
virus (HSV).[12] It is also a known intermediate in the production of antiprotozoal agents.[8]

Logical Relationship of Quinoxaline-6-carboxylic Acid in
Drug Development
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Caption: Role in drug development.

Conclusion

Quinoxaline-6-carboxylic acid is a molecule of significant interest due to its foundational role
in the synthesis of a wide array of biologically active compounds. Its straightforward synthesis
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and versatile chemical handles make it an invaluable building block for researchers in
medicinal chemistry. The continued exploration of its derivatives promises to yield novel
therapeutic agents and advanced materials, underscoring the enduring importance of this
heterocyclic scaffold.

References

e Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. (n.d.).

* Quinoxaline-6-carboxylic Acid. (n.d.). IndiaMART.

e Avula, B., Reddivari, C. K., Muchumarri, R. M., Eraganaboyina, S., Zyryanov, G. V., &
Nemallapudi, B. R. (2022). Recent Advances in the Synthesis of Quinoxalines. A Mini
Review.

e El-Nassan, H. B. (2023). Chemistry, Synthesis, and Structure Activity Relationship of
Anticancer Quinoxalines. Molecules, 28(22), 7591.

e Srinivas, K., Himabindu, V., Reddy, G. M., & Balram, B. (2017). Synthesis and Antibacterial
Activity of Novel Quinoxaline-6-Carboxamide Derivatives. International Journal of
Pharmaceutical Science and Health Care, 4(4), 47-56.

» A Simple and efficient protocol for the synthesis of quinoxalines catalyzed by pyridine.
(2013).

» Quinoxaline, its derivatives and applications: A State of the Art review. (2015). European
Journal of Medicinal Chemistry, 97, 664-672.

o Synthesis and Antibacterial Activity of Novel Quinoxaline-6-Carboxamide Derivatives. (2014).

e Synthesis of novel quinoxaline carboxylic acid derivatives for antimicrobial investigation.
(2002). Indian Journal of Chemistry - Section B, 41B(12), 2674-2678.

o Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. (2024).
Bioorganic & Medicinal Chemistry, 112, 117565.

» Quinoxaline-6-carboxylic acid. (n.d.). PubChem.

e Agreen protocol for the synthesis of quinoxaline derivatives catalyzed by polymer supported
sulphanilic acid. (2014). Journal of Saudi Chemical Society, 18(5), 441-447.

e A Green, Scalable, and Catalyst-Free One-Minute Synthesis of Quinoxalines. (2021).
Synthesis, 53(10), 1735-1742.

e Vieira, M., et al. (2015). Quinoxaline, its derivatives and applications: A State of the Art
review. European Journal of Medicinal Chemistry, 97, 664-672.

e Vieira, M., et al. (2014). Quinoxaline, its derivatives and applications: A State of the Art
review. European Journal of Medicinal Chemistry, 85, 664-672.

e Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. (2016).
Frontiers in Pharmacology, 7, 29.

» Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Deriv

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b030817?utm_src=pdf-body
https://www.benchchem.com/product/b030817?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quinoxalines: Synthesis, Reactions, Mechanisms and Structure. (2016).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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